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Get Quote

Welcome to the technical support center for researchers, scientists, and formulation

development professionals. This resource provides troubleshooting guidance and answers to

frequently asked questions (FAQs) regarding the improvement of rainfastness in glyphosate
isopropylammonium formulations.

Frequently Asked Questions (FAQs)
Q1: What is "rainfastness" and why is it critical for glyphosate isopropylammonium
formulations?

A1: Rainfastness refers to the ability of a herbicide, once applied to a plant's foliage, to resist

being washed off by rainfall or irrigation. It is a critical factor for glyphosate
isopropylammonium formulations because this herbicide is water-soluble and needs to be

absorbed by the plant to be effective.[1][2] If rain occurs shortly after application, the active

ingredient can be washed away from the leaf surface before it has been sufficiently absorbed,

leading to reduced weed control.[1][3]
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Q2: What is the generally recommended rain-free period for standard glyphosate
isopropylammonium formulations?

A2: For conventional glyphosate isopropylammonium formulations, a rain-free period of at

least 6 to 8 hours is typically recommended to ensure maximum efficacy.[1][4] However, this

period can be influenced by factors such as weed species, weed growth stage, and

environmental conditions.[5] Some studies indicate that even light rainfall as low as 0.9 mm

within an hour of application can diminish the herbicide's effectiveness.[1]

Q3: How does rainfall intensity affect the efficacy of glyphosate?

A3: The effectiveness of glyphosate generally decreases as rainfall intensity increases.[6]

Heavier rainfall can more effectively wash the herbicide from the leaf surface. However, the

timing of the rainfall after application is also a crucial factor.[6]

Q4: Can adjuvants improve the rainfastness of glyphosate isopropylammonium
formulations?

A4: Yes, the addition of adjuvants is a primary method for improving the rainfastness of

glyphosate formulations.[1][7][8] Adjuvants can enhance the performance of glyphosate by

increasing its absorption into the plant tissue, which in turn can shorten the required rain-free

period.[7][8]

Q5: What types of adjuvants are most effective at enhancing glyphosate rainfastness?

A5: Several types of adjuvants can improve glyphosate rainfastness:

Surfactants: These are the most common type of activator adjuvants.[8] They work by

reducing the surface tension of the spray droplet, allowing it to spread more effectively over

the leaf surface and enhancing absorption.[8]

Non-ionic surfactants (NIS): Widely used to enhance glyphosate efficacy.[1]

Organosilicone surfactants: These are particularly effective at reducing surface tension

and can significantly improve rainfastness, potentially reducing the required rain-free

period to as little as 30 minutes.[7][8]
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Ammonium Sulfate (AMS): Often added to the spray solution, particularly in areas with hard

water.[5][9] AMS conditions the water by preventing antagonistic cations (like calcium and

magnesium) from binding with glyphosate, which would otherwise reduce its activity.[5][9]

Crop Oil Concentrates (COCs) and Methylated Seed Oils (MSOs): These can also increase

herbicide penetration into the leaf.[8]

Troubleshooting Guide
Problem: Poor weed control is observed after a rainfall event that occurred shortly after

glyphosate application.
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Possible Cause Troubleshooting Steps

Insufficient Rain-Free Period

For standard formulations, a rain-free period of

less than 6 hours can lead to product wash-off.

[1][4] Consider re-application if significant

rainfall occurred shortly after spraying. For

future applications where rain is imminent,

consider using a formulation with enhanced

rainfastness or adding an appropriate adjuvant.

High Rainfall Intensity

Intense rainfall can wash off even some rainfast

formulations.[6] If possible, avoid applying

glyphosate when heavy rain is forecasted.

Incorrect Adjuvant Selection or Concentration

The type and concentration of adjuvant are

critical. Organosilicone adjuvants have been

shown to be highly effective at improving

rainfastness.[7] Ensure the selected adjuvant is

compatible with the glyphosate formulation and

is used at the recommended concentration.

Hard Water Antagonism

Positively charged cations in hard water (e.g.,

Ca²⁺, Mg²⁺) can bind with the negatively

charged glyphosate molecule, reducing its

efficacy.[5][9] This can be mitigated by adding

ammonium sulfate (AMS) to the spray tank

before adding the glyphosate.[5][9] A water

quality test can determine if this is a contributing

factor.

Sub-optimal Environmental Conditions

Glyphosate is most effective when weeds are

actively growing.[10] Efficacy can be reduced in

hot, dry conditions or when plants are under

stress, as this can slow absorption.[5][10]

Data on Adjuvant Performance
The following table summarizes the effect of different adjuvants on the fresh weight of

Wimmera ryegrass when subjected to simulated rainfall at different intervals after glyphosate
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application. A lower fresh weight indicates better herbicide efficacy.

Adjuvant
Concentrati
on (% v/v)

Rain 1 Hour
Post-
Spraying
(g)

Rain 3
Hours Post-
Spraying
(g)

Rain 6
Hours Post-
Spraying
(g)

No Rain (g)

Glyphosate

Alone
- 1.8 1.2 0.9 0.4

Activator 90 0.125 0.8 0.1 0.1 0.1

LI700 0.50 0.8 0.4 0.3 0.2

Codacide Oil 2.0 0.8 0.5 0.3 0.2

Pulse 0.20 1.0 0.6 0.4 0.2

Sprayfast 0.25 1.1 0.7 0.5 0.3

Data adapted from a study on adjuvant effects on glyphosate efficacy following post-spraying

rainfall.[1]

Experimental Protocols
Protocol 1: Evaluating the Effect of Adjuvants on
Glyphosate Rainfastness
Objective: To determine the efficacy of different adjuvants in improving the rainfastness of a

glyphosate isopropylammonium formulation.

Materials:

Glyphosate isopropylammonium formulation

Selected adjuvants (e.g., non-ionic surfactant, organosilicone surfactant, ammonium sulfate)

Target weed species (e.g., Wimmera ryegrass, velvetleaf) grown in pots under controlled

greenhouse conditions
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Spray chamber calibrated to deliver a specific volume (e.g., 60 L/ha)

Rainfall simulator capable of delivering a consistent rainfall intensity (e.g., 5-6 mm/hr)

Analytical balance for measuring plant fresh or dry weight

Methodology:

Plant Preparation: Grow the target weed species in pots to a consistent growth stage (e.g.,

2-3 leaf stage).[11]

Herbicide Preparation: Prepare the glyphosate spray solutions. For treatments with

adjuvants, add the specified concentration of the adjuvant to the glyphosate solution. Include

a control group with glyphosate alone and an untreated control group.

Herbicide Application: Treat the plants with the prepared solutions using the calibrated spray

chamber.

Simulated Rainfall: At predetermined intervals after herbicide application (e.g., 1, 3, and 6

hours), place the treated plants in the rainfall simulator for a specified duration (e.g., 1 hour).

[1] Include a set of treated plants that do not receive simulated rainfall.

Evaluation: After a set period (e.g., 21-28 days), assess the herbicide efficacy by either

visual scoring of plant injury or by harvesting the above-ground biomass and measuring the

fresh or dry weight.[6][11]

Data Analysis: Compare the visual injury ratings or biomass measurements between the

different adjuvant treatments and the glyphosate-alone treatment at each rainfall interval.

Protocol 2: Determining the Critical Rain-Free Period
Objective: To establish the minimum rain-free period required for a specific glyphosate

formulation to achieve effective weed control.

Materials:

Glyphosate isopropylammonium formulation (with or without a specific adjuvant)
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Target weed species grown in pots

Spray chamber

Rainfall simulator

Methodology:

Plant and Herbicide Preparation: As described in Protocol 1.

Herbicide Application: Treat the plants with the glyphosate formulation.

Simulated Rainfall at Multiple Intervals: Subject different sets of treated plants to simulated

rainfall at various time points after application (e.g., 15, 30, 60, 120, 240, and 480 minutes).

[6] Include a "no rain" control group.

Evaluation: Assess weed control after a specified period (e.g., 21-28 days) by measuring

plant mortality or biomass reduction.[6][11]

Data Analysis: Plot the weed control efficacy against the rain-free period to determine the

point at which rainfall no longer significantly reduces the herbicide's effectiveness.

Visualizations
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Caption: Troubleshooting workflow for poor glyphosate efficacy after rainfall.
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Caption: Experimental workflow for evaluating glyphosate rainfastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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